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Compound of Interest

Compound Name: N,N-Diisopropylethylamine

Cat. No.: B045302

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of N,N-Diisopropylethylamine (DIPEA), also known as Hunig's base. Adherence to
these procedures is essential for ensuring laboratory safety.

N,N-Diisopropylethylamine is a highly flammable, corrosive, and toxic chemical that can
cause severe skin burns, eye damage, and respiratory irritation.[1][2][3] It is harmful if
swallowed or inhaled.[1][2][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
exposure to DIPEA.

Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH
(US) standards.[1]

» Aface shield is also recommended to provide additional protection.[2]

Skin Protection:
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e Gloves: Chemical-resistant gloves are required.[1][5] Always inspect gloves for integrity
before use. Suitable materials include butyl rubber or nitrile rubber.

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure, including
a lab coat, apron, or coveralls.[2] Fire/flame resistant and impervious clothing should be
worn.[1]

o Footwear: Safety footwear or chemical-resistant boots should be worn.[5]
Respiratory Protection:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3][6]

o If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate cartridge for organic
vapors.[2]

Safe Handling and Storage

Handling:

» Always handle DIPEA in a well-ventilated area or a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or mist.[2][4]

Use non-sparking tools and explosion-proof equipment.[2]

Ground and bond containers when transferring material to prevent static discharge.[2]

Do not eat, drink, or smoke in areas where DIPEA is handled.[1]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2]
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e Store in a flammables area.[]

o Store locked up.[1]

e Incompatible with strong oxidizing agents, strong acids, and metals such as aluminum, zinc,

and copper.[2]

Emergency Procedures and First Aid

Immediate action is critical in the event of exposure to DIPEA.

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[2][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of water.
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][7]

Spill and Leak Procedures:
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» Evacuate personnel from the area.

e Remove all sources of ignition.[1]

e Ventilate the area.

o Wear appropriate PPE as described above.

» Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2]
o Collect the absorbed material into a suitable, labeled container for disposal.[2]

e Do not allow the spill to enter drains or waterways.[1]

Disposal Plan

» Dispose of DIPEA and any contaminated materials as hazardous waste.

« All waste must be disposed of in accordance with local, state, and federal regulations.[1]
o Use a licensed professional waste disposal service to dispose of this material.

o Contaminated packaging should be treated as the product itself.

Quantitative Data Summary
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Property

Value

CAS Number

7087-68-5[1]

Molecular Formula

C8H19N[3]

Molar Mass 129.25 g/mol [8]

Appearance Colorless to light yellow liquid[2]
Flash Point 6 °C (42.8 °F)[2]

Boiling Point 127 °C (260.6 °F)[9]

Lower Explosion Limit

0.7% by vol[2]

Upper Explosion Limit

6.3% by vol[2]

Procedural Workflows
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Preparation

1. Don Appropriate PPE

2. Verify Fume Hood Operation

3. Assemble All Necessary Materials

Hanglling

4. Dispense DIPEA in Fume Hood

5. Use Grounded Equipment for Transfer

6. Tightly Close Container After Use

Ve

-

Cleanup 8vz Disposal

(7. Decontaminate Work Area)

'

8. Dispose of Waste in Labeled Container

'

9. Remove and Dispose of PPE Properly

'

(10. Wash Hands Thoroughly)

J

Click to download full resolution via product page

Caption: Workflow for the safe handling of N,N-Diisopropylethylamine.
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Caption: Emergency first aid procedures for N,N-Diisopropylethylamine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for N,N-
Diisopropylethylamine (DIPEA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045302#personal-protective-equipment-for-handling-
n-n-diisopropylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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